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Compound of Interest

Compound Name: GSK1059865

Cat. No.: B560491 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for GSK1059865 is readily available in the

public domain. The following guidance is based on the precautionary principle and general best

practices for handling potent, biologically active research compounds.[1][2] Researchers must

conduct a thorough, site-specific risk assessment before handling this compound.[3][4][5]

GSK1059865 is a potent and selective orexin-1 receptor antagonist. As with any potent,

powdered research chemical, it should be handled with care to minimize exposure to

researchers and the environment. The primary risks associated with similar compounds include

inhalation of airborne particles, skin contact, and accidental ingestion.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is the final barrier against exposure after engineering

controls and safe handling practices have been implemented. The following table summarizes

the recommended PPE for various procedures involving GSK1059865.
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Procedure Required PPE
Recommended

Additional PPE
Rationale

Weighing and

Aliquoting (Powder)

- Double nitrile gloves-

Chemical splash

goggles- Lab coat-

N95 or higher-rated

respirator

- Face shield-

Disposable gown with

tight-fitting cuffs

Minimizes inhalation

of fine powder and

protects skin and eyes

from contact.

Preparing Solutions

- Nitrile gloves- Safety

glasses with side

shields- Lab coat

- Chemical splash

goggles- Face shield

Protects against

splashes of the

compound dissolved

in solvent.

Administering to

Animals

- Nitrile gloves- Safety

glasses with side

shields- Lab coat

- Disposable gown

Prevents skin contact

with the compound

and contaminated

surfaces.

General Laboratory

Operations

- Nitrile gloves- Safety

glasses with side

shields- Lab coat

Standard laboratory

practice to prevent

incidental exposure.

Waste Disposal

- Double nitrile gloves-

Chemical splash

goggles- Lab coat

- Face shield

Protects against

splashes and contact

with contaminated

waste materials.

Operational Plan: Step-by-Step Handling
Procedures
A clear, step-by-step plan is essential for the safe handling of potent compounds.

Preparation:

Designate a specific area for handling GSK1059865, preferably within a certified chemical

fume hood or a powder containment hood.

Ensure all necessary PPE and spill cleanup materials are readily available.
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Inform colleagues in the vicinity about the nature of the work.

Weighing and Transfer:

Perform all manipulations of solid GSK1059865 that may generate dust within a ventilated

enclosure.

Use the smallest amount of the substance necessary for the experiment.

Employ wet-handling techniques, such as dampening the powder with a suitable solvent,

to minimize dust generation where appropriate.

Solution Preparation:

Add the compound to the solvent slowly to avoid splashing.

Conduct all solution preparations in a certified chemical fume hood.

Cleanup:

Decontaminate all surfaces and equipment after use with an appropriate solvent or

cleaning agent.

Carefully remove and dispose of PPE as contaminated waste.

Disposal Plan
Proper disposal of GSK1059865 and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Chemical Waste:

Collect all waste containing GSK1059865, including unused solutions and contaminated

solvents, in a designated, properly labeled hazardous waste container.

Do not dispose of this chemical down the drain.

Follow your institution's guidelines for the disposal of potent chemical waste.
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Contaminated Materials:

Dispose of all items that have come into direct contact with GSK1059865, such as pipette

tips, weigh boats, and gloves, as hazardous chemical waste.

Place these items in a sealed, labeled waste bag or container within the designated

hazardous waste collection area.

Experimental Workflow and Safety Precautions
The following diagram illustrates the general workflow for safely handling GSK1059865 in a

laboratory setting.
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Caption: Workflow for handling GSK1059865.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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